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Compound of Interest

Compound Name: Methyl glycolate

Cat. No.: B042273 Get Quote

Essential Guidance for Researchers, Scientists, and Drug Development Professionals

The proper disposal of methyl glycolate is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance. This document provides a comprehensive,

step-by-step guide for the safe handling and disposal of methyl glycolate waste, designed to

be a trusted resource for laboratory personnel.

Immediate Safety and Operational Plan
Methyl glycolate is a combustible liquid and requires careful management as a hazardous

waste.[1][2][3][4] Adherence to the following procedures is mandatory to minimize risks of fire,

chemical exposure, and environmental contamination.

Waste Identification and Classification
Hazardous Waste Determination: As the generator of the waste, you are responsible for

determining if it is hazardous.[5] Methyl glycolate is classified as a combustible liquid and

should be managed as a hazardous waste.[1][2][3][4]

RCRA Classification: While not specifically listed as a P-series or U-series waste under the

Resource Conservation and Recovery Act (RCRA), its flammability makes it a characteristic

hazardous waste.[5] Consult with your institution's Environmental Health and Safety (EHS)

department for specific waste codes.
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Personal Protective Equipment (PPE)
Before handling methyl glycolate waste, ensure you are wearing the appropriate PPE:

Eye Protection: Chemical splash goggles are required.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin

exposure.

Waste Collection and Segregation
Container Selection: Use a designated, leak-proof container that is chemically compatible

with methyl glycolate. High-density polyethylene (HDPE) or glass containers are suitable

options. The container must have a secure screw-top cap.

Incompatible Materials: Do not mix methyl glycolate waste with incompatible materials,

such as strong oxidizing agents.[4][5]

Segregation: Store methyl glycolate waste separately from other waste streams like solid

waste, sharps, and non-hazardous liquids.

Waste Container Labeling
Proper labeling is critical for safety and regulatory compliance.

Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste

is added.

Contents Declaration: Clearly write the full chemical name, "Methyl Glycolate," and its

concentration. Do not use abbreviations or chemical formulas.

Contact Information: Include the name of the principal investigator or lab supervisor and the

laboratory location.
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Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

must be at or near the point of generation.

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks or spills.

Ignition Sources: Keep the storage area free of ignition sources such as open flames, hot

surfaces, and sparks.[4]

Container Closure: Keep the waste container securely closed at all times, except when

adding waste.

Requesting Waste Disposal
Waste Pickup: Once the container is full or you are discontinuing the process that generates

this waste, contact your institution's EHS department to request a hazardous waste pickup.

Information for Pickup: Be prepared to provide the information from the hazardous waste

label to the EHS personnel.

Spill and Emergency Procedures
Small Spills: For small spills, absorb the methyl glycolate with an inert material such as

sand, vermiculite, or a chemical absorbent pad.[3][4]

Cleanup: Place the absorbent material in a sealed container, label it as hazardous waste

containing methyl glycolate, and dispose of it through the EHS department.

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

emergency response team immediately.
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Property Value

CAS Number 96-35-5

Molecular Formula C₃H₆O₃

Molecular Weight 90.08 g/mol

Flash Point 67 °C / 152.6 °F

Boiling Point 149 - 151 °C / 300.2 - 303.8 °F

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of methyl glycolate waste in a laboratory setting.
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Caption: Workflow for the proper disposal of methyl glycolate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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